Cas no 548796-99-2 (4,5-Imidazolidinedione, 1-(2,6-dimethylphenyl)-3-ethyl-2-thioxo-)

4,5-Imidazolidinedione, 1-(2,6-dimethylphenyl)-3-ethyl-2-thioxo- structure
548796-99-2 structure
Product name:4,5-Imidazolidinedione, 1-(2,6-dimethylphenyl)-3-ethyl-2-thioxo-
CAS No:548796-99-2
MF:C13H14N2O2S
MW:262.327461719513
CID:1591128

4,5-Imidazolidinedione, 1-(2,6-dimethylphenyl)-3-ethyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 4,5-Imidazolidinedione, 1-(2,6-dimethylphenyl)-3-ethyl-2-thioxo-
    • Inchi: 1S/C13H14N2O2S/c1-4-14-11(16)12(17)15(13(14)18)10-8(2)6-5-7-9(10)3/h5-7H,4H2,1-3H3
    • InChI Key: VGXYSCFDWZHSOT-UHFFFAOYSA-N
    • SMILES: C1(=S)N(C2=C(C)C=CC=C2C)C(=O)C(=O)N1CC

Computed Properties

  • Exact Mass: 262.07772

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Melting Point: 103-105 °C(Solv: ethyl ether (60-29-7); hexane (110-54-3))
  • Boiling Point: 353.3±52.0 °C(Predicted)
  • PSA: 40.62
  • pka: 0.06±0.20(Predicted)

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